Cas no 25379-89-9 (methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate)

Methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate is a synthetic ester derivative featuring a benzodioxane core, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable benzodioxane structure, which enhances reactivity in further functionalization, and the ester group, which facilitates versatile transformations such as hydrolysis or reduction. The compound’s well-defined molecular architecture makes it valuable for constructing complex heterocyclic systems or bioactive molecules. Its purity and consistent performance under controlled conditions ensure reliability in research applications. Suitable for use in medicinal chemistry and material science, it serves as a key precursor in the development of novel compounds.

methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate structure

25379-89-9 structure

Product Name:methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate

CAS No:25379-89-9

MF:C₁₁H₁₂O₄

MW:208.210583686829

MDL:MFCD08753504

CID:1422563

PubChem ID:16765286

Update Time:2025-06-07

methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1,4-Benzodioxin-6-acetic acid, 2,3-dihydro-, methyl ester
- methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate
- CS-0091542
- EN300-28691
- 25379-89-9
- AKOS000295890
- methyl 2,3-dihydro-1,4-benzodioxin-6-ylacetate
- Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate
- BS-16258
- Methyl2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate
- D75155
- ROPPLJXFIOKLLY-UHFFFAOYSA-N
- SCHEMBL19926744
- STK661604
- MDL： MFCD08753504
- Inchi： 1S/C11H12O4/c1-13-11(12)7-8-2-3-9-10(6-8)15-5-4-14-9/h2-3,6H,4-5,7H2,1H3
- InChI Key： ROPPLJXFIOKLLY-UHFFFAOYSA-N
- SMILES： O1CCOC2C=CC(CC(=O)OC)=CC1=2

Computed Properties

Exact Mass: 208.07356
Monoisotopic Mass: 208.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 44.8Å²

Experimental Properties

PSA: 44.76

methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO440-200mg	methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate	25379-89-9	97%	200mg	1908.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO440-50mg	methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate	25379-89-9	97%	50mg	763.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO440-100mg	methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate	25379-89-9	97%	100mg	1110CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PO440-250mg	methyl 2-(2,3-dihydro-1,4-benzodioxin-6-yl)acetate	25379-89-9	97%	250mg	3049CNY	2021-05-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01087973-100mg	Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate	25379-89-9	97%	100mg	￥1060.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01087973-250mg	Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate	25379-89-9	97%	250mg	￥2120.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01087973-1g	Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate	25379-89-9	97%	1g	￥5300.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01087973-50mg	Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate	25379-89-9	97%	50mg	￥794.0	2022-03-01
ChemScence	CS-0091542-100mg	Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate	25379-89-9		100mg	$157.0	2022-04-27
ChemScence	CS-0091542-250mg	Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetate	25379-89-9		250mg	$312.0	2022-04-27